Cas no 1262010-82-1 (2-(4-chloro-3-methoxycarbonylphenyl)-4-nitrobenzoic Acid)

• Product Name: 2-(4-chloro-3-methoxycarbonylphenyl)-4-nitrobenzoic Acid
• CAS No: 1262010-82-1
• MF: C₁₅H₁₀ClNO₆
• MW: 335.696003437042
• MDL: MFCD18322703
• CID: 1219915
• PubChem ID: 53228522
• Update Time: 2025-04-20

2-(4-chloro-3-methoxycarbonylphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methoxycarbonylphenyl)-4-nitrobenzoic Acid
• DTXSID50692055
• 2-(4-Chloro-3-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95%
• 1262010-82-1
• MFCD18322703
• 4'-Chloro-3'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18322703
• Inchi： 1S/C15H10ClNO6/c1-23-15(20)12-6-8(2-5-13(12)16)11-7-9(17(21)22)3-4-10(11)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： NQZYFOCDECEAPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 335.0196647g/mol
• Monoisotopic Mass: 335.0196647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls